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Compound of Interest

Compound Name: GSK-114

Cat. No.: B15612316

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK-114 is a potent and highly selective, orally active inhibitor of cardiac troponin I-interacting
kinase (TNNI3K), with an ICso of 25 nM.[1][2] It demonstrates a 40-fold selectivity for TNNI3K
over B-Raf kinase.[1] TNNI3K is a kinase expressed selectively in heart tissue and has been
implicated in the progression of cardiac hypertrophy and dilated cardiomyopathy.[2] Accurate
preparation of a GSK-114 stock solution is the first critical step for in vitro and in vivo
experiments to ensure reproducibility and reliability of results. Dimethyl sulfoxide (DMSO) is a
common solvent for dissolving GSK-114 for research purposes.[3][4][5] This document
provides a detailed protocol for the preparation, storage, and handling of GSK-114 stock
solutions in DMSO.

Physicochemical Properties and Storage

A summary of the key quantitative data for GSK-114 is presented in the table below. This
information is essential for accurate stock solution preparation and proper storage to maintain
the compound's integrity.
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Parameter Value Reference
Molecular Weight 417.48 g/mol [1112]
CAS Number 1301761-96-5 [2][6]
Molecular Formula C19H23Ns504S [2][6]

-20°C for 3 years; 4°C for 2
Storage of Powder [2]

years
Storage of Stock Solution in -80°C for up to 6 months; 2]
DMSO -20°C for up to 1 month

Experimental Protocols

Materials:

o GSK-114 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

» Sterile, precision pipettes and tips

» \ortex mixer

¢ (Optional) Sonicator

Protocol for Preparing a 10 mM GSK-114 Stock Solution:

o Pre-Equilibration: Allow the vial of GSK-114 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out a specific mass of GSK-114 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.175
mg of GSK-114.
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o Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example: 10 mM x 1 mL x 417.48 g/mol / 1000 = 4.175 mg

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the GSK-114
powder. To prepare a 10 mM stock solution from 4.175 mg of GSK-114, add 1 mL of DMSO.
For different masses, adjust the DMSO volume accordingly. For example, to prepare a 10
mM solution from 1 mg of powder, add 0.2395 mL of DMSO.[1][2]

» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The resulting solution should be clear and free of particulates. If
necessary, brief sonication in a water bath can be used to aid dissolution.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[1] Store the aliquots at -80°C for long-term storage
(up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

o Working Solution Preparation: When needed, thaw a single aliquot of the stock solution at
room temperature. Dilute the stock solution to the desired final concentration using the
appropriate cell culture medium or experimental buffer. Note that high concentrations of
DMSO can be toxic to cells, so it is crucial to ensure the final concentration of DMSO in the
assay is low (typically <0.1%).

Visualizations

The following diagrams illustrate the experimental workflow for stock solution preparation and
the signaling pathway context of GSK-114.
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Caption: Workflow for preparing GSK-114 stock solution.
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Caption: Inhibition of the TNNI3K signaling pathway by GSK-114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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